Cas no 101337-92-2 (2-Benzothiazolamine,5-chloro-6-fluoro-)
101337-92-2 structure
Product Name:2-Benzothiazolamine,5-chloro-6-fluoro-
CAS No:101337-92-2
MF:C7H4ClFN2S
MW:202.636462211609
CID:138303
PubChem ID:15644612
Update Time:2025-04-19
2-Benzothiazolamine,5-chloro-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzothiazolamine,5-chloro-6-fluoro-
- 6-CHLORO-5-FLUOROBENZIMIDAZOLE-2-THIOL
- 2-amino-5-chloro-6-fluoro benzothiazole
- 5-chloro-6-fluoro-1,3-benzothiazol-2-amine
- 5-CHLORO-6-FLUOROBENZIMIDAZOLE-2-THIOLE
- 5-chloro-6-fluoro-benzothiazol-2-ylamine
- 6-chloro-5-fluoro-2-mercaptobenzimidazole
- 6-Chloro-5-fluorobenzimidazole-2-thiole
- BUTTPARK 81 3-18
- BUTTPARK 81\03-18
- TIMTEC-BB SBB003521
- 2-Benzothiazolamine,5-chloro-6-fluoro-(9CI)
- 6-CHLORO-5-FLUORO-1H-BENZO[D]IMIDAZOLE-2-THIOL
- AKOS022231680
- 101337-92-2
- 2-Benzothiazolamine, 5-chloro-6-fluoro-
- SCHEMBL1638626
-
- Inchi: 1S/C7H4ClFN2S/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,(H2,10,11)
- InChI Key: KIFQKTQYEYQDED-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)N=C(N)S2)F
Computed Properties
- Exact Mass: 201.97700
- Monoisotopic Mass: 201.9767752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.48000
- LogP: 2.64410
2-Benzothiazolamine,5-chloro-6-fluoro- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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